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Compound of Interest

Compound Name: Carboxy finasteride

Cat. No.: B195190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of carboxy finasteride, the major

urinary metabolite of the 5α-reductase inhibitor, finasteride. This document details its chemical

identifiers, proposed synthesis, analytical methodologies, and its formation within the biological

system.

Chemical Identifiers and Properties
Carboxy finasteride is a key metabolite in the pharmacokinetic profiling of finasteride. A clear

understanding of its chemical identity is fundamental for researchers in drug metabolism and

clinical chemistry. The primary chemical identifiers and properties are summarized in the table

below.
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Identifier Value Source(s)

CAS Number 116285-37-1 [1][2]

IUPAC Name

2-

[[(1S,3aS,3bS,5aR,9aR,9bS,1

1aS)-9a,11a-dimethyl-7-oxo-

1,2,3,3a,3b,4,5,5a,6,9b,10,11-

dodecahydroindeno[5,4-

f]quinoline-1-

carbonyl]amino]-2-

methylpropanoic acid

[3][4]

Molecular Formula C₂₃H₃₄N₂O₄ [1][3][4]

Molecular Weight 402.53 g/mol [1][4]

SMILES

C[C@]12CC[C@H]3--

INVALID-LINK--

CC[C@@H]4[C@@]3(C=CC(

=O)N4)C

[5]

Synonyms

Finasteride Carboxylic Acid, 2-

Methyl-N-[[(5a,17b)-3-oxo-4-

azaandrost-1-en-17-

yl]carbonyl]alanine

[1]

Metabolic Pathway of Finasteride to Carboxy
Finasteride
Finasteride undergoes extensive metabolism in the liver, primarily mediated by the Cytochrome

P450 3A4 (CYP3A4) enzyme.[6][7][8] The biotransformation involves the oxidation of the tert-

butyl group to form carboxy finasteride. This metabolic pathway is a critical aspect of

finasteride's pharmacokinetics and clearance from the body.
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Finasteride Carboxy FinasterideCYP3A4

 

Finasteride Precursor
(e.g., with protected amine)

Step 1: Selective Oxidation
of tert-butyl group

Step 2: Deprotection
(if necessary)

Step 3: Purification
(e.g., Chromatography)

Carboxy Finasteride
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Urine Sample Collection

Solid-Phase Extraction (SPE)

Elution of Analyte

Evaporation and Reconstitution

LC-MS/MS Analysis

Data Acquisition and Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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